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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B13449502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

potential biological significance of Regaloside E, a natural product of interest to the scientific

community. This document outlines its molecular characteristics and provides detailed,

generalized experimental protocols for its isolation and characterization based on established

methodologies for similar natural products. Furthermore, a potential signaling pathway that may

be modulated by Regaloside E is discussed and visualized.

Quantitative Data Summary
The known quantitative data for Regaloside E are summarized in the table below for easy

reference.

Property Value Citation

Molecular Weight 458.41 g/mol [1]

Molecular Formula C₂₀H₂₆O₁₂ [1]

CAS Number 123134-21-4

Natural Source Lilium longiflorum Thunb. [1]
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While a specific, detailed experimental protocol for the isolation of Regaloside E is not readily

available in the cited literature, the following methodologies are based on standard practices for

the isolation and characterization of flavonoid glycosides from plant sources.

1. Isolation and Purification of Regaloside E from Lilium longiflorum

This protocol describes a general procedure for the extraction, fractionation, and purification of

Regaloside E.

1.1. Plant Material and Extraction:

Fresh or air-dried bulbs of Lilium longiflorum Thunb. are collected and pulverized.

The powdered material is subjected to exhaustive extraction with 80% methanol at room

temperature.

The resulting extract is filtered and concentrated under reduced pressure to yield a crude

methanolic extract.

1.2. Solvent Partitioning and Fractionation:

The crude methanolic extract is suspended in water and sequentially partitioned with

solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

Based on the expected polarity of a glycoside like Regaloside E, the ethyl acetate and n-

butanol fractions are the most likely to contain the target compound. These fractions are

collected and concentrated.

1.3. Chromatographic Purification:

The bioactive fraction (e.g., the n-butanol fraction) is subjected to column chromatography

on a silica gel column.

The column is eluted with a gradient of chloroform-methanol or a similar solvent system to

separate the components based on polarity.

Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions

showing similar TLC profiles are pooled.
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Further purification is achieved using Sephadex LH-20 column chromatography, eluting

with methanol, to separate compounds based on molecular size[2].

Final purification to obtain Regaloside E with high purity (≥98%) is performed using

preparative high-performance liquid chromatography (HPLC) with a C18 column and a

suitable mobile phase, such as a gradient of methanol and water.

2. Structure Elucidation of Regaloside E

The chemical structure of the isolated Regaloside E is confirmed through various

spectroscopic techniques.

2.1. Mass Spectrometry (MS):

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to

determine the exact molecular weight and elemental composition, confirming the

molecular formula C₂₀H₂₆O₁₂.

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectra are recorded to identify the proton and carbon

environments within the molecule.

2D NMR experiments, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are

performed to establish the connectivity of protons and carbons, confirming the overall

structure and the glycosylation pattern.

Potential Signaling Pathway
Flavonoids, the class of compounds to which Regaloside E belongs, are known to modulate

various cellular signaling pathways, often exerting antioxidant and anti-inflammatory effects[3].

One of the key pathways regulated by many natural products is the Nrf2 (Nuclear factor

erythroid 2-related factor 2) signaling pathway, which plays a crucial role in the cellular defense

against oxidative stress[4].

Nrf2 Signaling Pathway Activation by Regaloside E (Hypothesized)
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The diagram below illustrates a potential mechanism by which Regaloside E could activate the

Nrf2 pathway, leading to a cytoprotective response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13449502#regaloside-e-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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